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Abstract

N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid isolated from
Gelsemium elegans, a plant belonging to the Apocynaceae family known for its complex and
biologically active chemical constituents.[1][2][3] This technical guide provides a
comprehensive review of the available scientific literature on N-
Methoxyanhydrovobasinediol, focusing on its isolation, structural elucidation, and what is
known about its biological activities. While the genus Gelsemium has been explored for its
potential anti-inflammatory and anticancer properties, specific quantitative data and detailed
mechanistic studies on N-Methoxyanhydrovobasinediol are notably limited in publicly
accessible scientific literature.[1] This document aims to consolidate the existing knowledge
and highlight areas where further research is required.

Introduction

N-Methoxyanhydrovobasinediol is an indole alkaloid that has been identified as a constituent
of Gelsemium elegans.[1][2][3] The Gelsemium genus is a well-documented source of
structurally diverse and pharmacologically active alkaloids, which have been investigated for a
range of therapeutic applications, including as analgesics, anti-inflammatory agents, and
cytotoxic compounds.[1] N-Methoxyanhydrovobasinediol, as a member of this family, is of
interest to researchers in the fields of natural product chemistry and drug discovery.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15589659?utm_src=pdf-interest
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.researchgate.net/publication/6804027_Alkaloids_from_Gelsemium_elegans
https://d.docksci.com/medicinal-plants-of-the-genus-gelsemium-gelsemiaceae-gentianales-a-review-of-the_5b08c148d64ab2689bafa989.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3249920/
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.researchgate.net/publication/6804027_Alkaloids_from_Gelsemium_elegans
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.researchgate.net/publication/6804027_Alkaloids_from_Gelsemium_elegans
https://d.docksci.com/medicinal-plants-of-the-genus-gelsemium-gelsemiaceae-gentianales-a-review-of-the_5b08c148d64ab2689bafa989.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3249920/
https://www.researchgate.net/publication/6804027_Alkaloids_from_Gelsemium_elegans
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

Property Value Source
Chemical Formula C21H26N202 [4]
Molecular Weight 338.44 g/mol [4]
CAS Number 125180-42-9 [4]
Class Indole Alkaloid [1]
Natural Source Gelsemium elegans [1112][3]

Isolation and Structure Elucidation

The primary and, to date, only detailed description of the isolation and structure elucidation of
N-Methoxyanhydrovobasinediol is found in a 1989 publication in the journal Phytochemistry.

Experimental Protocol: Isolation of N-
Methoxyanhydrovobasinediol

The following is a generalized protocol based on standard phytochemical extraction methods
for alkaloids from Gelsemium species, as specific details from the original 1989 paper are not
fully available in the immediate search results.

» Plant Material Collection and Preparation: Whole plants of Gelsemium elegans were
collected, air-dried, and pulverized.

o Extraction: The powdered plant material was extracted with a suitable solvent, typically
methanol or ethanol, at room temperature over an extended period. The resulting extract
was then concentrated under reduced pressure to yield a crude extract.

o Acid-Base Partitioning: The crude extract was subjected to an acid-base partitioning
procedure to separate the alkaloidal fraction. This involves dissolving the extract in an acidic
aqueous solution (e.g., 5% HCI) and then washing with an organic solvent (e.g., chloroform)
to remove neutral and acidic compounds. The acidic aqueous layer, containing the
protonated alkaloids, was then basified (e.g., with NH2OH to pH 9-10) and re-extracted with
an organic solvent (e.g., chloroform or dichloromethane) to isolate the free alkaloids.
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o Chromatographic Purification: The crude alkaloid mixture was then subjected to multiple
rounds of column chromatography, typically using silica gel or alumina as the stationary
phase, with a gradient of solvents of increasing polarity (e.g., hexane-ethyl acetate or
chloroform-methanol mixtures).

o Final Purification: Fractions containing N-Methoxyanhydrovobasinediol were further
purified by preparative thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC) to yield the pure compound.

o Structure Elucidation: The structure of the isolated compound was determined using a
combination of spectroscopic techniques, including Mass Spectrometry (MS), *H Nuclear
Magnetic Resonance (NMR), 3C NMR, and Infrared (IR) spectroscopy.

Biological Activity

While the extracts of Gelsemium elegans are reported to possess anti-inflammatory and
cytotoxic properties, specific biological activity data for purified N-
Methoxyanhydrovobasinediol are not readily available in the scientific literature.[1] The
tables below reflect this current lack of quantitative data.

infl -

Assay Type Cell Line | Model ICso0 | ECs0 Reference

Not Available Not Available Not Available

Anticancer [ Cytotoxic Activity

Assay Type Cell Line ICso0 Reference

Not Available Not Available Not Available

Mechanism of Action and Signaling Pathways

There is currently no published research detailing the mechanism of action or the specific
signaling pathways modulated by N-Methoxyanhydrovobasinediol. Research on other
alkaloids from the Gelsemium genus suggests potential interactions with various cellular

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.researchgate.net/publication/6804027_Alkaloids_from_Gelsemium_elegans
https://www.benchchem.com/product/b15589659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

targets, but these have not been specifically demonstrated for N-
Methoxyanhydrovobasinediol.

Synthesis

To date, a chemical synthesis of N-Methoxyanhydrovobasinediol has not been reported in
the scientific literature. The compound is currently sourced through isolation from its natural
origin.

Experimental Workflows and Diagrams

Given the absence of specific signaling pathway or experimental workflow data for N-
Methoxyanhydrovobasinediol's biological activity, the following diagram illustrates a
generalized workflow for the isolation and characterization of a natural product, which is
representative of the work described for this compound.
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Caption: Generalized workflow for the isolation and structural elucidation of N-
Methoxyanhydrovobasinediol.

Conclusion and Future Directions

N-Methoxyanhydrovobasinediol is a structurally characterized indole alkaloid from
Gelsemium elegans. Despite the known pharmacological potential of the Gelsemium genus,
there is a significant lack of research into the specific biological activities and mechanism of
action of this particular compound. The absence of quantitative data on its anti-inflammatory,
anticancer, or other potential therapeutic effects represents a clear knowledge gap.

Future research should focus on:

» Biological Screening: A comprehensive screening of N-Methoxyanhydrovobasinediol
against a panel of cancer cell lines and in various anti-inflammatory assays to determine its
potential efficacy.

o Total Synthesis: The development of a synthetic route to N-Methoxyanhydrovobasinediol
would enable the production of larger quantities for in-depth biological studies and the
generation of novel analogs for structure-activity relationship (SAR) studies.

¢ Mechanistic Studies: Should biological activity be identified, subsequent studies should aim
to elucidate the molecular targets and signaling pathways involved in its mechanism of
action.

This technical guide serves as a foundational document for researchers interested in N-
Methoxyanhydrovobasinediol, summarizing the current state of knowledge and underscoring
the need for further investigation to unlock its potential therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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